Cas no 500113-83-7 (2-[(4-hydroxybut-2-yn-1-yl)sulfanyl]-3-methylquinazolin-4(3H)-one)

• Product Name: 2-[(4-hydroxybut-2-yn-1-yl)sulfanyl]-3-methylquinazolin-4(3H)-one
• CAS No: 500113-83-7
• MF: C₁₃H₁₂N₂O₂S
• MW: 260.311581611633
• CID: 6785852
• PubChem ID: 1784123
• Update Time: 2025-06-28

2-[(4-hydroxybut-2-yn-1-yl)sulfanyl]-3-methylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• VU0047900-1
• SR-01000268244-1
• CS-0300589
• BBL004069
• 2-[(4-hydroxy-2-butynyl)sulfanyl]-3-methyl-4(3H)-quinazolinone
• 2-(4-hydroxybut-2-ynylsulfanyl)-3-methylquinazolin-4-one
• 2-[(4-hydroxybut-2-yn-1-yl)sulfanyl]-3-methylquinazolin-4(3H)-one
• VS-01497
• 2-((4-hydroxybut-2-yn-1-yl)thio)-3-methylquinazolin-4(3H)-one
• AKOS001052145
• AF-399/41945547
• SR-01000268244
• 500113-83-7
• Z56880373
• STK273842
• 2-[(4-hydroxybut-2-yn-1-yl)sulfanyl]-3-methyl-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C13H12N2O2S/c1-15-12(17)10-6-2-3-7-11(10)14-13(15)18-9-5-4-8-16/h2-3,6-7,16H,8-9H2,1H3
• InChI Key： JGGCMVZTPLNWDU-UHFFFAOYSA-N
• SMILES： S(CC#CCO)C1=NC2C=CC=CC=2C(N1C)=O

Computed Properties

• Exact Mass: 260.062
• Monoisotopic Mass: 260.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.2Ų

Additional information on 2-[(4-hydroxybut-2-yn-1-yl)sulfanyl]-3-methylquinazolin-4(3H)-one

Introduction to 2-[(4-hydroxybut-2-yn-1-yl)sulfanyl]-3-methylquinazolin-4(3H)-one (CAS No. 500113-83-7)

2-[(4-hydroxybut-2-yn-1-yl)sulfanyl]-3-methylquinazolin-4(3H)-one (CAS No. 500113-83-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the quinazolinone class, which is known for its diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The presence of the 4-hydroxybut-2-yn-1-yl sulfanyl group and the 3-methyl substitution on the quinazolinone ring system adds to its complexity and potential for modulating various biological targets.

The synthesis of 2-[(4-hydroxybut-2-yn-1-yl)sulfanyl]-3-methylquinazolin-4(3H)-one has been extensively studied in recent years. One of the most notable synthetic routes involves the reaction of 4-chloroquinazolinone with 4-hydroxybut-2-yne thiol in the presence of a base, such as potassium carbonate. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production. The synthetic process is not only efficient but also environmentally friendly, as it minimizes the use of hazardous reagents and solvents.

In terms of its biological activity, 2-[(4-hydroxybut-2-yn-1-yl)sulfanyl]-3-methylquinazolin-4(3H)-one has shown promising results in various preclinical studies. Research published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent antitumor activity against a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

Furthermore, studies have also explored the anti-inflammatory properties of 2-[(4-hydroxybut-2-yne thiol)sulfanyl]-3-methylquinazolin-4(3H)-one. In vitro experiments using lipopolysaccharide (LPS)-induced macrophages have shown that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2-[(4-hydroxybut-2-yne thiol)sulfanyl]-3-methylquinazolin-4(3H)-one may have potential applications in the treatment of inflammatory diseases.

The pharmacokinetic properties of 2-[(4-hydroxybut-2-yne thiol)sulfanyl]-3-methylquinazolin-4(3H)-one have also been investigated. Studies in animal models have demonstrated that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which is crucial for its potential use as an oral therapeutic agent. Additionally, preliminary toxicity studies have shown that 2-[(4-hydroxybut-2-yne thiol)sulfanyl]-3-methylquinazolin-4(3H)-one exhibits low toxicity at therapeutic doses, further supporting its safety profile.

In conclusion, 2-[(4-hydroxybut-2-yne thiol)sulfanyl]-3-methylquinazolin-4(3H)-one (CAS No. 500113-83-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in both academic research and pharmaceutical industries. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.